1-benzyl-4-phenylpiperidine-4-carbaldehyde
Overview
Description
1-Benzyl-4-phenylpiperidine-4-carbaldehyde (1-BPP-4-CAL) is an aromatic aldehyde with a benzyl group at the para position of the phenyl ring, and a piperidine moiety at the ortho position of the phenyl ring. It is a colorless, water-soluble solid, with a melting point of 128-130°C. 1-BPP-4-CAL is a useful intermediate for the synthesis of various compounds, and has been used in a range of scientific research applications.
Scientific Research Applications
1-benzyl-4-phenylpiperidine-4-carbaldehyde has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as derivatives of benzodiazepines, and as an intermediate in the synthesis of a range of compounds, including drugs, agrochemicals, and natural products. It has also been used in the synthesis of peptides, and as a starting material for the synthesis of various heterocyclic compounds.
Mechanism of Action
1-benzyl-4-phenylpiperidine-4-carbaldehyde is a reactive aldehyde, and can react with a wide range of compounds. It can react with amines to form Schiff bases, which can then be reduced to form amines, or oxidized to form aldimines. It can also react with alcohols to form acetals, which can be hydrolyzed to form aldehydes or ketones. In addition, 1-benzyl-4-phenylpiperidine-4-carbaldehyde can react with carboxylic acids to form esters, which can be hydrolyzed to form aldehydes or carboxylic acids.
Biochemical and Physiological Effects
1-benzyl-4-phenylpiperidine-4-carbaldehyde has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, it has been shown to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Furthermore, 1-benzyl-4-phenylpiperidine-4-carbaldehyde has been shown to have an anticonvulsant effect in animal models.
Advantages and Limitations for Lab Experiments
1-benzyl-4-phenylpiperidine-4-carbaldehyde has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and is readily available from chemical suppliers. It is also a relatively stable compound, making it suitable for use in a wide range of reactions. However, 1-benzyl-4-phenylpiperidine-4-carbaldehyde is a relatively reactive compound, and should be handled with care in the laboratory.
Future Directions
1-benzyl-4-phenylpiperidine-4-carbaldehyde has the potential to be used in a range of future applications. For example, it could be used as a reagent in the synthesis of more complex compounds, such as peptides and heterocyclic compounds. In addition, its potential inhibitory effects on enzymes such as monoamine oxidase and cyclooxygenase could be further explored, with a view to developing potential therapeutic agents. Finally, its potential anticonvulsant effects could be explored in greater detail, to determine its potential therapeutic applications in the treatment of epilepsy and other neurological disorders.
Synthesis Methods
1-benzyl-4-phenylpiperidine-4-carbaldehyde is typically synthesized by a two-step reaction, involving the condensation of 4-acetylpiperidine with benzaldehyde, followed by oxidation of the resulting intermediate to the aldehyde. The first step is a nucleophilic acyl substitution reaction, where 4-acetylpiperidine reacts with benzaldehyde to form the intermediate 1-benzyl-4-acetylpiperidine. This intermediate is then oxidized to 1-benzyl-4-phenylpiperidine-4-carbaldehyde in the presence of a suitable oxidizing agent, such as chromium trioxide or sodium periodate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-4-phenylpiperidine-4-carbaldehyde involves the conversion of benzyl cyanide to the corresponding amine, which is then reacted with phenylmagnesium bromide to form the desired compound.", "Starting Materials": [ "Benzyl cyanide", "Phenylmagnesium bromide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Methanol", "Acetic acid", "Sodium borohydride", "Acetone" ], "Reaction": [ "Benzyl cyanide is first reduced to the corresponding amine using sodium borohydride in methanol.", "The resulting amine is then reacted with phenylmagnesium bromide in the presence of ethyl acetate and magnesium sulfate to form the corresponding Grignard reagent.", "The Grignard reagent is then quenched with hydrochloric acid to form the desired compound.", "The crude product is purified by recrystallization from acetone." ] } | |
CAS RN |
26979-21-5 |
Molecular Formula |
C19H21NO |
Molecular Weight |
279.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
